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Compound of Interest

Compound Name: 1-Butylpyridinium Chloride

Cat. No.: B075717 Get Quote

An In-depth Technical Guide to 1-Butylpyridinium Chloride

Introduction
1-Butylpyridinium chloride, identified by the CAS number 1124-64-7, is a quaternary

ammonium salt that belongs to the class of ionic liquids (ILs).[1][2] Structurally, it consists of a

pyridinium cation where the nitrogen atom is substituted with a butyl group, and a chloride

anion.[2] As an ionic liquid, it is notable for its low melting point, low volatility, and high thermal

stability.[1][3] These properties, combined with its ability to act as a solvent for a wide range of

polar and nonpolar compounds, make it a versatile and environmentally benign alternative to

traditional volatile organic solvents.[1][3] This guide provides a comprehensive overview of its

physicochemical properties, synthesis, applications, and safety, tailored for professionals in

research and drug development.

Physicochemical Properties
1-Butylpyridinium chloride is typically an off-white to pale yellow or white crystalline solid.[1]

It is hygroscopic and soluble in water.[4][5][6][7] The key physicochemical properties are

summarized in the table below.
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Property Value Reference

CAS Number 1124-64-7 [5][6][7][8]

Molecular Formula C₉H₁₄ClN [1][5][6][7]

Molecular Weight 171.67 g/mol [1][5][6][7]

Appearance
Off-white to pale yellow

solid/crystal
[1][9]

Melting Point 162 °C [4][5][6]

Water Solubility Soluble [4][5][6][7]

Vapor Pressure 0.000022 hPa (at 20 °C) [4][5][6]

Purity ≥ 98% (HPLC) [1][10]

pH 7 (in H₂O at 20 °C) [5][6]

InChI Key
POKOASTYJWUQJG-

UHFFFAOYSA-M
[2]

Synthesis of 1-Butylpyridinium Chloride
The synthesis of 1-Butylpyridinium chloride is typically achieved through a direct

quaternization reaction (Menshutkin reaction) between pyridine and an alkyl halide, specifically

1-chlorobutane.[11]

Experimental Protocol: Synthesis via Menshutkin
Reaction
Objective: To synthesize 1-Butylpyridinium chloride from pyridine and 1-chlorobutane.

Materials:

Pyridine (C₅H₅N)

1-Chlorobutane (C₄H₉Cl)
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Anhydrous ether (for washing)

Reaction vessel (e.g., Parr pressure reaction apparatus or round-bottom flask with reflux

condenser)

Heating mantle or oil bath

Magnetic stirrer

Vacuum oven

Procedure:

In a suitable reaction vessel, combine 1-chlorobutane and a 10% stoichiometric excess of

pyridine.[11]

The reaction can be carried out under different conditions. One method involves refluxing the

mixture for approximately 6 hours.[11] Another approach is to seal the reactants in a

pressure vessel and heat at a controlled temperature (e.g., 110-120 °C) for several hours.

[11]

As the reaction proceeds, a white solid product, 1-Butylpyridinium chloride, will precipitate

out of the solution.

After the reaction is complete, allow the mixture to cool to room temperature.

Wash the resulting white, hygroscopic crystals three times with anhydrous ether to remove

any unreacted starting materials.[11]

Filter the product using suction filtration.

Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 34°C) to remove

residual solvent.[11]

Due to its hygroscopic nature, the final product should be stored in a dry environment, such

as under a nitrogen atmosphere in a drybox.[11]
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Synthesis of 1-Butylpyridinium Chloride.

Applications in Research and Drug Development
1-Butylpyridinium chloride's unique properties make it a valuable compound in various

scientific and industrial fields, including pharmaceuticals and drug development.

Organic Synthesis: It serves as a versatile raw material and intermediate in organic

synthesis.[4][7] It is frequently used as a phase transfer catalyst, which facilitates reactions

between reactants in different phases (e.g., an aqueous phase and an organic phase),

streamlining processes in the pharmaceutical industry.[1]

Green Chemistry: Due to its low volatility and thermal stability, it is considered an

environmentally friendly alternative to traditional organic solvents, helping to reduce the

environmental impact of chemical manufacturing.[1]

Electrochemistry: In electrochemical applications, it can be used as a supporting electrolyte

in cells, enhancing conductivity and stability, which is crucial for research in batteries and fuel

cells.[1]

Drug Delivery and Biomaterials: The compound is being explored for its potential in

developing biocompatible materials, particularly for drug delivery systems, owing to its

favorable interactions with biological tissues.[1]

Pharmaceutical Intermediates: With high purity (≥98% HPLC), it is a reliable intermediate for

synthesizing a wide range of Active Pharmaceutical Ingredients (APIs), from anti-infectives to

treatments for chronic diseases.[10][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b075717?utm_src=pdf-body-img
https://www.benchchem.com/product/b075717?utm_src=pdf-body
https://www.benchchem.com/product/b075717?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7490350.htm
https://www.chemimpex.com/products/31413
https://www.chemimpex.com/products/31413
https://www.chemimpex.com/products/31413
https://www.chemimpex.com/products/31413
https://www.nbinno.com/article/other-organic-chemicals/1-butylpyridinium-chloride-key-intermediate-pharmaceutical-development-yh
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-butylpyridinium-chloride-properties-industrial-significance-yh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Biphasic Reaction Mixture
(Aqueous & Organic Reactants)

Add 1-Butylpyridinium Chloride
(Phase Transfer Catalyst)

Reaction at Interface
(Stirring/Heating)

Phase Separation

Isolate Organic Layer
(Containing Product)

Purify Product
(e.g., Chromatography, Distillation)

End: Purified Product

Click to download full resolution via product page

Workflow for Phase Transfer Catalysis.

Toxicology and Safety Information
While 1-Butylpyridinium chloride offers benefits as a "green" solvent, its toxicological profile

requires careful consideration.
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Toxicity Studies: The National Toxicology Program (NTP) has conducted studies on n-

butylpyridinium chloride (NBuPy-Cl) administered in drinking water to rats and mice to

assess its relative toxicity compared to other ionic liquids.[3][13] Studies on rats that received

the compound via gavage showed it was rapidly absorbed and excreted, primarily in urine

and feces.[3]

Safety Precautions: The substance is not yet fully tested, and risks cannot be excluded if

handled inappropriately.[14] It may cause respiratory irritation upon inhalation.[14]

Handling: Standard laboratory safety protocols should be followed. It is recommended to

wear protective gloves, clothing, and eye protection.[14] Avoid getting the compound in eyes,

on skin, or on clothing.[14] In case of eye contact, rinse continuously with water for several

minutes.[14]

Environmental Hazard: It is classified as highly water-endangering in Germany (WGK 3).[4]

Care should be taken to avoid release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7490350.htm
https://www.biosynth.com/p/FB60719/1124-64-7-1-butylpyridinium-chloride
https://cymitquimica.com/products/3B-B1329/1-butylpyridinium-chloride/
https://www.nbinno.com/article/other-organic-chemicals/1-butylpyridinium-chloride-key-intermediate-pharmaceutical-development-yh
https://patents.google.com/patent/US4115390A/en
https://patents.google.com/patent/US4115390A/en
https://www.nbinno.com/article/other-organic-chemicals/understanding-1-butylpyridinium-chloride-properties-industrial-significance-yh
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9638888/
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0087%20BuPy%20Cl%2C%201-Butylpyridinium%20chloride_1.pdf
https://www.benchchem.com/product/b075717#1-butylpyridinium-chloride-cas-number
https://www.benchchem.com/product/b075717#1-butylpyridinium-chloride-cas-number
https://www.benchchem.com/product/b075717#1-butylpyridinium-chloride-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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